![molecular formula C13H10F3N5 B1670969 5-methyl-N-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[1,5-a]pyrimidin-7-amine CAS No. 898743-92-5](/img/structure/B1670969.png)
5-methyl-N-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[1,5-a]pyrimidin-7-amine
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Overview
Description
5-methyl-N-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[1,5-a]pyrimidin-7-amine: is a chemical compound with the following properties:
Molecular Formula: CHFN
Average Mass: 293.247 Da
Monoisotopic Mass: 293.088837 Da
ChemSpider ID: 24608639
Preparation Methods
Synthetic Routes: The synthetic preparation of this compound involves several steps. One common method is the reaction of an appropriate aryl amine with a chloro compound in absolute ethanol. The reaction proceeds at room temperature for several hours, followed by purification using column chromatography .
Industrial Production: While specific industrial production methods are not widely documented, research and development efforts focus on optimizing synthetic routes for large-scale production.
Chemical Reactions Analysis
Reactivity:
Types of Reactions: This compound can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions: Specific reagents and conditions depend on the desired transformation. For example, oxidation may involve oxidizing agents like potassium permanganate (KMnO), while reduction could use reducing agents like lithium aluminum hydride (LiAlH).
Major Products: The products formed from these reactions vary based on the specific reaction conditions.
Scientific Research Applications
Chemistry:
Medicinal Chemistry: Researchers explore its potential as a scaffold for drug design due to its unique structure.
Catalysis: It may serve as a ligand in catalytic reactions.
Biological Activity: Investigating its effects on biological targets (e.g., enzymes, receptors).
Drug Discovery: Screening for potential therapeutic applications.
Materials Science: Potential applications in materials synthesis.
Mechanism of Action
The precise mechanism by which this compound exerts its effects remains an active area of research. It likely interacts with specific molecular targets or pathways, influencing cellular processes.
Comparison with Similar Compounds
While I don’t have a direct list of similar compounds, researchers often compare it with related triazolopyrimidine derivatives. Its uniqueness lies in its trifluoromethyl-substituted phenyl group, which impacts its properties and reactivity.
properties
CAS RN |
898743-92-5 |
---|---|
Molecular Formula |
C13H10F3N5 |
Molecular Weight |
293.25 g/mol |
IUPAC Name |
5-methyl-N-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine |
InChI |
InChI=1S/C13H10F3N5/c1-8-6-11(21-12(19-8)17-7-18-21)20-10-4-2-9(3-5-10)13(14,15)16/h2-7,20H,1H3 |
InChI Key |
LRHHXKBKRNNFRV-UHFFFAOYSA-N |
SMILES |
CC1=NC2=NC=NN2C(=C1)NC3=CC=C(C=C3)C(F)(F)F |
Canonical SMILES |
CC1=NC2=NC=NN2C(=C1)NC3=CC=C(C=C3)C(F)(F)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
(5-methyl(1,2,4)triazolo(1,5-a)pyrimidin-7-yl)(4-trifluoromethylphenyl)amine DSM 74 DSM-74 DSM74 cpd |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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